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Compound of Interest

Compound Name: Hypoxanthine-d2

Cat. No.: B12388944

. Get Quote

Effective management and disposal of chemical waste are paramount for ensuring laboratory

safety and environmental protection. For researchers, scientists, and drug development

professionals handling Hypoxanthine-d2, a deuterated purine derivative, adherence to proper

disposal protocols is essential. Due to conflicting safety data for the parent compound,
Hypoxanthine, it is prudent to handle Hypoxanthine-d2 as a hazardous chemical. This guide
provides a comprehensive, step-by-step procedure for its safe disposal.

Chemical and Physical Properties

A summary of the key identifiers and properties for Hypoxanthine-d2 is presented below.

Understanding these characteristics is the first step in safe handling and disposal.

Property

Value

Chemical Name

Hypoxanthine-d2

Synonyms 1,7-Dihydro-6H-purin-6-one-d2; Purin-6-ol-d2
CAS Number 697807-02-6

Molecular Formula CsH2D2N40

Molecular Weight 138.12 g/mol

Appearance Off-white to white solid/powder

Solubility Sparingly soluble in water
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Immediate Safety and Disposal Protocol

This section outlines the essential, step-by-step procedures for the safe handling and disposal
of Hypoxanthine-d2 waste. These protocols are designed to minimize risk to personnel and
the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling Hypoxanthine-d2, ensure you are wearing appropriate PPE to prevent
exposure.

e Gloves: Wear suitable chemical-resistant gloves.
o Eye Protection: Use chemical safety goggles or glasses.

o Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions.

o Designate a Waste Container: Use a clearly labeled, dedicated container for Hypoxanthine-
d2 solid waste. The container must be compatible with the chemical and have a secure,
tight-fitting lid.

e Labeling: The waste container must be labeled as "Hazardous Waste" and should clearly
identify the contents, including the full chemical name ("Hypoxanthine-d2") and any other
components of the waste mixture.[1]

¢ Solid Waste: Collect all solid Hypoxanthine-d2 waste, including contaminated items such as
weighing paper, pipette tips, and gloves, in the designated hazardous waste container.

¢ Solutions: Aqueous solutions containing Hypoxanthine-d2 should be collected in a
separate, compatible, and clearly labeled hazardous waste container for liquids. Do not pour
any solution containing this chemical down the drain.[2]

Step 3: Storage of Chemical Waste

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12388944?utm_src=pdf-body
https://www.benchchem.com/product/b12388944?utm_src=pdf-body
https://www.benchchem.com/product/b12388944?utm_src=pdf-body
https://www.benchchem.com/product/b12388944?utm_src=pdf-body
https://www.benchchem.com/product/b12388944?utm_src=pdf-body
https://www.youtube.com/watch?v=-yFjwIQf_Tw
https://www.benchchem.com/product/b12388944?utm_src=pdf-body
https://www.benchchem.com/product/b12388944?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-6416-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzQ0MTB8YXBwbGljYXRpb24vcGRmfGFETmpMMmc1TXk4NU1UZ3dOemM1T0RBMk56VXdMMU5FUWw4Mk5ERTJYMDFVWDBWT0xuQmtaZ3w2NzUxZWFlZmZjYWM1YzY2OWIwM2Y4YzUzMTk3MThkMzk4ZWMyNDNmYmM4NGMwNjM1ZGZhZWZiOWFiNGVjNjQ2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

All chemical waste must be stored safely in the laboratory prior to collection.

Satellite Accumulation Area (SAA): Store the sealed hazardous waste container in a
designated SAA within the laboratory. This area should be at or near the point of waste
generation.

Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.

Segregation: Ensure the Hypoxanthine-d2 waste is stored separately from incompatible
materials, particularly strong oxidizing agents.

Step 4: Disposal of Empty Containers

Empty containers that once held Hypoxanthine-d2 must be decontaminated before being

discarded as regular trash.

Triple Rinsing: Rinse the empty container with a suitable solvent (such as water) three times.

Collect Rinsate: The first rinseate is considered hazardous and must be collected and
disposed of as liquid hazardous waste. Subsequent rinsates may also need to be collected
depending on local regulations.

Deface Label: Completely remove or deface the original chemical label on the container.

Final Disposal: Once triple-rinsed and with the label removed, the container can be disposed
of in the regular laboratory trash or recycling, depending on the container material.

Step 5: Arranging for Waste Pickup

Hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or equivalent department.

» Request Pickup: When the waste container is full, or as per your institution's guidelines,

contact your EHS office to schedule a hazardous waste pickup.

» Documentation: Complete any required waste disposal forms or tags provided by your EHS

office.
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Experimental Workflow & Disposal Decision
Process

The following diagram illustrates the logical workflow for the proper disposal of Hypoxanthine-

d2.
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Hypoxanthine-d2 Waste Management

Start: Hypoxanthine-d2 Waste Generated

Is the original container empty?

Is the waste solid or liquid? Triple rinse the container

[EL[AM Collect first rinsate as hazardous liquid waste Deface label and dispose of container in regular trash

Collect in labeled 'Hazardous Solid Waste' container

Collect in labeled 'Hazardous Liquid Waste' container

Store in designated Satellite Accumulation Area (SAA) with secondary containment

Contact EHS for waste pickup

Click to download full resolution via product page

Caption: Decision workflow for Hypoxanthine-d2 waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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